Cas no 24472-64-8 (1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI))

• Product Name: 1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI)
• CAS No: 24472-64-8
• MF: C₂₆H₃₆Cl₂N₄O₃S₂
• MW: 587.62504196167
• CID: 285131
• PubChem ID: 6445193
• Update Time: 2025-04-19

1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI)
• 1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9
• 3-[4-[(3Z)-3-[2-(dimethylsulfamoyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]-N-methylpropanamide,dihydrochloride
• 1-Piperazinepropionamide, 4-(3-(2-(dimethylsulfamoyl)thioxanthen-9-ylidene)propyl)-N-methyl-,dihydrochloride, (Z)-
• 24472-64-8

• Inchi： 1S/C26H34N4O3S2.2ClH/c1-27-26(31)12-14-30-17-15-29(16-18-30)13-6-8-21-22-7-4-5-9-24(22)34-25-11-10-20(19-23(21)25)35(32,33)28(2)3;;/h4-5,7-11,19H,6,12-18H2,1-3H3,(H,27,31);2*1H/b21-8-;;
• InChI Key： WWDSVZRYDRWLJT-WGCMGWPPSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2/C(/C2C=C(C=CC1=2)S(N(C)C)(=O)=O)=C/CCN1CCN(CCC(NC)=O)CC1

Computed Properties

• Exact Mass: 586.16098
• Monoisotopic Mass: 586.160588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 849
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Experimental Properties

• PSA: 72.96